1-(2-Chloroethyl)-5-fluoro-1H-indole-2,3-dione

• Molecular Formula: C10H7ClFNO2
• Molecular Weight: 227.62 g/mol
• IUPAC Name: 1-(2-chloroethyl)-5-fluoroindole-2,3-dione
• InChI: InChI=1S/C10H7ClFNO2/c11-3-4-13-8-2-1-6(12)5-7(8)9(14)10(13)15/h1-2,5H,3-4H2
• InChI Key: LLCXMPZXXDNQCL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)C(=O)C(=O)N2CCCl

Description

1-(2-Chloroethyl)-5-fluoro-1H-indole-2,3-dione is a useful research compound. Its molecular formula is C10H7ClFNO2 and its molecular weight is 227.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Fluoro-1H-indol-2,3-dione (8.92 g) was dissolved in dimethylformamide (60 ml). Sodium hydride (60% dispersion in mineral oil, 3.08 g) was added in portions with stirring and cooling (ice-water bath) and the mixture was stirred until gas evolution ceased. 1-Bromo-2-chloroethane (5.4 ml, 9.3 g) was added dropwise. The mixture was stirred at room temperature for 24 hours and then quenched into water and extracted into chloroform. The combined organic phases were washed with water, dried (MgSO4), filtered and concentrated under reduced pressure. The resulting oil was purified by chromatography on silica gel, eluent chloroform, to give 1-(2-Chloroethyl)-5-fluoro-1H-indole-2,3-dione as a red solid.